(S)-tert-Butyl 1-(2-aminophenyl)pyrrolidin-3-ylcarbamate

• IUPAC Name: tert-butyl N-[(3S)-1-(2-aminophenyl)pyrrolidin-3-yl]carbamate
• InChI: InChI=1S/C15H23N3O2/c1-15(2,3)20-14(19)17-11-8-9-18(10-11)13-7-5-4-6-12(13)16/h4-7,11H,8-10,16H2,1-3H3,(H,17,19)/t11-/m0/s1
• InChI Key: YCLRIYMDMZTSSK-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCN(C1)C2=CC=CC=C2N
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@H]1CCN(C1)C2=CC=CC=C2N
• Molecular Formula: C15H23N3O2
• Molecular Weight: 277.36 g/mol

Description

Molecular Structure Analysis

The molecular formula of “(S)-tert-Butyl 1-(2-aminophenyl)pyrrolidin-3-ylcarbamate” is C15H23N3O2. The exact structure is not provided in the search results.

Scientific Research Applications

Synthesis and Manufacturing

• A study by Li et al. (2012) describes a scalable synthesis of a closely related compound, (S)-tert-butyl 1-oxo-1-(1-(pyridin-2-yl)cyclopropylamino)propan-2-ylcarbamate, which is an intermediate in the manufacture of a lymphocyte function-associated antigen 1 inhibitor (Li et al., 2012).

Chemical Structure and Properties

• Research by Weber et al. (1995) focused on the structural analysis of a similar compound, providing insights into its chemical characteristics and potential applications in scientific research (Weber et al., 1995).

Biological Activity

• A study by Jain et al. (2003) explored analogues of a related compound, focusing on its biological activity and potential as an antibacterial agent (Jain et al., 2003).

Pharmaceutical Applications

• Ikuta et al. (1987) synthesized and evaluated a series of related compounds as potential anti-inflammatory and analgesic agents (Ikuta et al., 1987).

Drug Intermediates

• Research by Min (2010) described an efficient process for synthesizing drug intermediates closely related to (S)-tert-butyl 1-(2-aminophenyl)pyrrolidin-3-ylcarbamate, emphasizing its significance in pharmaceutical manufacturing (Min, 2010).

Chemical Reactions and Synthesis

• A study by Padwa et al. (2003) involved the preparation of tert-butyl 3a-methyl-5-oxo-2,3,3a,4,5,6-hexahydroindole-1-carboxylate, a compound structurally similar to the one , highlighting its role in chemical reactions (Padwa et al., 2003).

Asymmetric Synthesis

• Chung et al. (2005) conducted research on the asymmetric synthesis of N-tert-butyl disubstituted pyrrolidines, which are structurally related to (S)-tert-butyl 1-(2-aminophenyl)pyrrolidin-3-ylcarbamate (Chung et al., 2005).